N-(1-Carboxy-1-(4-fluorobenzyl)phthalimide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-3-(4-fluorophenyl)propanoic acid
• InChI: InChI=1S/C17H12FNO4/c18-11-7-5-10(6-8-11)9-14(17(22)23)19-15(20)12-3-1-2-4-13(12)16(19)21/h1-8,14H,9H2,(H,22,23)
• InChI Key: MWDRDSUOQMYFRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C(CC3=CC=C(C=C3)F)C(=O)O
• Molecular Formula: C17H12FNO4
• Molecular Weight: 313.28 g/mol

Description

N-(1-Carboxy-1-(4-fluorobenzyl)phthalimide (N-(1-CBFPh) is a small molecule that has a wide range of applications in both synthetic and biological chemistry. N-(1-CBFPh has been used to synthesize a variety of compounds, including peptides and proteins, and has also been used in a number of biochemical and physiological studies.

Scientific Research Applications

N-(1-CBFPh has been used in a variety of scientific research applications. For example, it can be used to synthesize peptides and proteins, and has been used in the synthesis of small molecule drugs. Additionally, it has been used in the synthesis of biopolymers, and in the study of enzyme inhibition.

Mechanism of Action

N-(1-CBFPh is a small molecule that is able to interact with a variety of proteins and enzymes. It binds to the active sites of enzymes, and can inhibit their activity. N-(1-CBFPh can also interact with proteins, and can modulate their activity.
Biochemical and Physiological Effects
N-(1-CBFPh has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, and can also modulate the activity of proteins involved in signal transduction pathways. Additionally, it has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-(1-CBFPh has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used to study a variety of biochemical and physiological processes. Additionally, it is relatively inexpensive and can be used in a wide range of experiments. However, there are some limitations to its use in laboratory experiments. For example, N-(1-CBFPh is not very stable, and may degrade over time. Additionally, it may react with other compounds in the environment, which can affect the results of experiments.

Future Directions

N-(1-CBFPh has a wide range of potential future applications. For example, it could be used in the development of new drugs and therapies, as well as in the study of enzyme inhibition and signal transduction pathways. Additionally, it could be used to study the effects of environmental toxins on biochemical and physiological processes. Finally, it could be used to develop new methods of synthesizing peptides and proteins.

Synthesis Methods

N-(1-CBFPh can be synthesized using a variety of methods. The most commonly used method is the Michaelis-Arbuzov reaction, which involves the reaction of an aldehyde or ketone with a phthalimide. This reaction yields an intermediate which can then be converted to N-(1-CBFPh. Alternatively, N-(1-CBFPh can be synthesized by the reaction of an aryl halide with a phthalimide.